molecular formula C23H29N3O5 B11043214 N-[2-({2-[(3-ethoxypropyl)amino]-1-(4-methoxyphenyl)-2-oxoethyl}amino)-2-oxoethyl]benzamide

N-[2-({2-[(3-ethoxypropyl)amino]-1-(4-methoxyphenyl)-2-oxoethyl}amino)-2-oxoethyl]benzamide

Cat. No.: B11043214
M. Wt: 427.5 g/mol
InChI Key: HQYZSBFOQJWGJZ-UHFFFAOYSA-N
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Description

2-[(3-ethoxypropyl)amino]-N-(4-methoxyphenyl)acetamide , is a chemical compound with the molecular formula C₁₉H₂₄N₄O₄ . Its canonical SMILES representation is CCOCCCNC(=O)C(C1=CC=C(C=C1)OC)NC(=O)C2=NC=CN=C2 benzamides .

Preparation Methods

Synthetic Routes: The synthetic preparation of N-[2-({2-[(3-ethoxypropyl)amino]-1-(4-methoxyphenyl)-2-oxoethyl}amino)-2-oxoethyl]benzamide involves several steps. While I don’t have specific details on the exact synthetic route, it likely includes reactions such as amide formation, amidation, and cyclization.

Chemical Reactions Analysis

Reactivity: N-[2-({2-[(3-ethoxypropyl)amino]-1-(4-methoxyphenyl)-2-oxoethyl}amino)-2-oxoethyl]benzamide can participate in various chemical reactions:

    Oxidation: It may undergo oxidation reactions.

    Reduction: Reduction reactions could also be relevant.

    Substitution: Substitution reactions, particularly at the amide or aromatic ring, are possible.

Common Reagents and Major Products: Specific reagents and conditions depend on the desired transformation. Common reagents include oxidizing agents (e.g., KMnO₄), reducing agents (e.g., NaBH₄), and acid/base catalysts. Major products may include derivatives with modified functional groups.

Scientific Research Applications

N-[2-({2-[(3-ethoxypropyl)amino]-1-(4-methoxyphenyl)-2-oxoethyl}amino)-2-oxoethyl]benzamide finds applications in various scientific fields:

    Medicine: It might exhibit pharmacological properties, potentially serving as a drug candidate.

    Chemistry: Researchers study its reactivity and use it as a model compound.

    Biology: Investigations into its biological effects and interactions are ongoing.

    Industry: It could have applications in materials science or chemical engineering.

Mechanism of Action

The precise mechanism by which N-[2-({2-[(3-ethoxypropyl)amino]-1-(4-methoxyphenyl)-2-oxoethyl}amino)-2-oxoethyl]benzamide exerts its effects remains an active area of research. It likely interacts with specific molecular targets or pathways, affecting cellular processes.

Comparison with Similar Compounds

While I don’t have a direct list of similar compounds, researchers often compare it with structurally related benzamides. Its uniqueness may lie in specific substitutions or functional groups.

Properties

Molecular Formula

C23H29N3O5

Molecular Weight

427.5 g/mol

IUPAC Name

N-[2-[[2-(3-ethoxypropylamino)-1-(4-methoxyphenyl)-2-oxoethyl]amino]-2-oxoethyl]benzamide

InChI

InChI=1S/C23H29N3O5/c1-3-31-15-7-14-24-23(29)21(17-10-12-19(30-2)13-11-17)26-20(27)16-25-22(28)18-8-5-4-6-9-18/h4-6,8-13,21H,3,7,14-16H2,1-2H3,(H,24,29)(H,25,28)(H,26,27)

InChI Key

HQYZSBFOQJWGJZ-UHFFFAOYSA-N

Canonical SMILES

CCOCCCNC(=O)C(C1=CC=C(C=C1)OC)NC(=O)CNC(=O)C2=CC=CC=C2

Origin of Product

United States

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